Cas no 1344536-49-7 (3-(2R)-2-aminopropyl-2-bromophenol)

• Product Name: 3-(2R)-2-aminopropyl-2-bromophenol
• CAS No: 1344536-49-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6120295
• PubChem ID: 130742864
• Update Time: 2025-10-24

3-(2R)-2-aminopropyl-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-aminopropyl-2-bromophenol
• 1344536-49-7
• EN300-1898223
• 3-[(2R)-2-aminopropyl]-2-bromophenol

• Inchi： 1S/C9H12BrNO/c1-6(11)5-7-3-2-4-8(12)9(7)10/h2-4,6,12H,5,11H2,1H3/t6-/m1/s1
• InChI Key： TUZOSJSIQQXUHX-ZCFIWIBFSA-N
• SMILES： BrC1C(=CC=CC=1C[C@@H](C)N)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(2R)-2-aminopropyl-2-bromophenol

Comprehensive Overview of 3-(2R)-2-aminopropyl-2-bromophenol (CAS No. 1344536-49-7): Properties, Applications, and Research Insights

The compound 3-(2R)-2-aminopropyl-2-bromophenol (CAS No. 1344536-49-7) is a chiral brominated phenolic derivative with a unique structural framework, combining an aminopropyl side chain and a bromophenol core. Its stereospecific configuration, denoted by the (2R) descriptor, plays a critical role in its biochemical interactions and potential applications. This molecule has garnered attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for complex organic synthesis.

In recent years, the demand for chiral intermediates like 3-(2R)-2-aminopropyl-2-bromophenol has surged, driven by advancements in asymmetric catalysis and drug development. Researchers are particularly interested in its ability to serve as a precursor for neuroactive compounds or ligands for metal-organic frameworks (MOFs). The presence of both bromo and amino functional groups allows for selective modifications, making it a valuable tool in medicinal chemistry and materials engineering.

From an analytical perspective, the compound's physicochemical properties—such as solubility in polar solvents, melting point, and stability under ambient conditions—are key to its handling and application. Spectroscopic techniques like NMR and HPLC are commonly employed to verify its purity and enantiomeric excess, ensuring reproducibility in research. The growing emphasis on green chemistry has also spurred investigations into sustainable synthesis routes for this molecule, aligning with global trends toward eco-friendly production methods.

The therapeutic potential of 3-(2R)-2-aminopropyl-2-bromophenol is another area of active exploration. Preliminary studies suggest its structural analogs may exhibit neuroprotective or anti-inflammatory properties, though further in vivo validation is required. Its compatibility with bioconjugation techniques further expands its utility in targeted drug delivery systems, a hot topic in precision medicine.

Beyond life sciences, this compound's electrochemical properties have been studied for applications in organic electronics, such as conductive polymers or sensors. The bromophenol moiety, in particular, offers opportunities for cross-coupling reactions, enabling the construction of advanced functional materials. As industries seek alternatives to conventional petrochemical-derived intermediates, molecules like 3-(2R)-2-aminopropyl-2-bromophenol are gaining traction for their modular design and synthetic flexibility.

In summary, 3-(2R)-2-aminopropyl-2-bromophenol (CAS No. 1344536-49-7) represents a multifaceted compound with broad interdisciplinary relevance. Its integration into cutting-edge research underscores the convergence of chemistry, biology, and materials science, addressing contemporary challenges in health and technology. Future studies will likely focus on optimizing its synthetic pathways and unlocking novel applications, solidifying its role in modern scientific innovation.